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Compound of Interest

Compound Name: (R)-HTS-3

Cat. No.: B10830602 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the utilization of (R)-HTS-3, a potent and

selective inhibitor of lysophosphatidylcholine acyltransferase 3 (LPCAT3), in cell culture

experiments. (R)-HTS-3 is a valuable tool for investigating lipid metabolism, specifically the

synthesis of phospholipids containing arachidonic acid, and its role in cellular processes such

as ferroptosis.

(R)-HTS-3 is an inhibitor of LPCAT3 with an IC50 of 0.09 µM.[1][2] It functions by reducing the

incorporation of arachidonic acid into phospholipids.[1][2] This mechanism makes it a key

reagent for studying the downstream effects of altered lipid composition and for exploring

therapeutic strategies related to conditions where LPCAT3 activity is implicated, such as certain

cancers.
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Property Value Reference

Formal Name

N-[(2R)-2-(dimethylamino)-2-

phenylethyl]-3,5-difluoro-

benzamide

[1]

CAS Number 2771208-83-2 [1]

Molecular Formula C17H18F2N2O [1]

Formula Weight 304.3 g/mol [1]

Purity ≥98% [1]

Formulation A 10 mg/ml solution in ethanol [1]

Solubility
Ethanol: 10 mg/ml, DMSO: 61

mg/mL
[1][2]

Storage -20°C [1]

Stability ≥ 1 year [1]

Table 2: In Vitro Activity of (R)-HTS-3

Parameter Value Cell Lines Reference

IC50 (LPCAT3

inhibition)
0.09 µM - [1][2]

Effective

Concentration

(Ferroptosis

Reduction)

10 µM
HT-1080, 786-O

cancer cells
[1][2]

Effective

Concentration

(Arachidonic Acid

Incorporation

Reduction)

1, 3, and 10 µM - [1]
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Mechanism of (R)-HTS-3 action.
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General experimental workflow.
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Preparation of (R)-HTS-3 Stock Solution
Materials:

(R)-HTS-3

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Procedure:

(R)-HTS-3 is supplied as a solution in ethanol (10 mg/ml) or as a solid.[1] If solid, prepare a

high-concentration stock solution (e.g., 10 mM) in DMSO. For the pre-dissolved solution,

further dilutions can be made in DMSO or directly in culture medium.

To prepare a 10 mM stock solution from solid (R)-HTS-3 (MW: 304.3 g/mol ):

Weigh out 3.043 mg of (R)-HTS-3.

Dissolve in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

Cell Culture and Treatment with (R)-HTS-3
Materials:

Cell line of interest (e.g., HT-1080, 786-O)

Complete cell culture medium

(R)-HTS-3 stock solution (10 mM in DMSO)

Vehicle control (DMSO)
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Culture plates/flasks

Procedure:

Culture cells in their recommended complete medium until they reach the desired confluency

for passaging.

Seed cells into appropriate culture plates (e.g., 96-well for viability assays, 6-well for

protein/lipid analysis) at a predetermined density to ensure they are in the exponential

growth phase at the time of treatment.

Allow cells to adhere and stabilize overnight in a humidified incubator at 37°C with 5% CO2.

Prepare working solutions of (R)-HTS-3 by diluting the stock solution in complete culture

medium to the desired final concentrations (e.g., 1, 3, 10 µM).

Also prepare a vehicle control with the same final concentration of DMSO as the highest

concentration of (R)-HTS-3 used.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of (R)-HTS-3 or the vehicle control.

Incubate the cells for the desired experimental duration (e.g., 24, 48, 72 hours).

Cell Viability Assay (MTT Assay)
This protocol determines the effect of (R)-HTS-3 on cell proliferation and viability.

Materials:

Treated cells in a 96-well plate

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader
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Procedure:

At the end of the treatment period, add 10 µL of MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

Carefully remove the medium from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 5-10 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis for Markers of Ferroptosis
This protocol can be used to assess changes in protein markers associated with ferroptosis

following treatment with (R)-HTS-3.

Materials:

Treated cells in 6-well plates

RIPA buffer with protease and phosphatase inhibitors

Protein quantification assay (e.g., BCA)

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., against GPX4, ACSL4)

HRP-conjugated secondary antibodies
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Chemiluminescent substrate

Procedure:

Wash cells with ice-cold PBS and lyse them in RIPA buffer.

Quantify protein concentration using a BCA assay.

Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody

for 1 hour at room temperature.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Lipid Peroxidation Assay
This assay measures the extent of lipid peroxidation, a key feature of ferroptosis, which can be

modulated by (R)-HTS-3.

Materials:

Treated cells

Lipid peroxidation sensor (e.g., C11-BODIPY 581/591)

Flow cytometer or fluorescence microscope

Procedure:

At the end of the treatment period, incubate the cells with the lipid peroxidation sensor

according to the manufacturer's instructions.
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Wash the cells to remove excess probe.

Analyze the cells by flow cytometry or fluorescence microscopy to detect the shift in

fluorescence that indicates lipid peroxidation.

Quantify the level of lipid peroxidation based on the fluorescence intensity.

Disclaimer: These protocols provide a general framework. Researchers should optimize the

conditions, including cell density, inhibitor concentration, and incubation time, for their specific

cell lines and experimental goals. Always consult the manufacturer's product datasheet for the

most up-to-date information. All reagents are for research use only and not for human or

veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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